N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide
Overview
Description
N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide, also known as VUF-6002, is a novel compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide is not fully understood, but it is believed to act on multiple targets in the body. Studies have shown that N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide can inhibit the activity of certain enzymes and proteins that are involved in inflammation and cancer cell growth. Additionally, N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide has been shown to activate certain pathways in the brain that are involved in neuroprotection.
Biochemical and Physiological Effects:
N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide has been shown to have a variety of biochemical and physiological effects in animal models. Studies have shown that N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide can reduce inflammation and oxidative stress in the body, as well as inhibit the growth of cancer cells. Additionally, N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide has been shown to improve motor function and reduce neurodegeneration in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide in lab experiments is its potential therapeutic applications in various fields of research. Additionally, N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide has been shown to have low toxicity in animal models, making it a relatively safe compound to use in experiments. However, one limitation of using N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide is its limited availability, as it is a novel compound that is not yet widely used in research.
Future Directions
There are several future directions for research involving N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide. One potential direction is to further investigate its therapeutic applications in cancer, inflammation, and neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action of N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide and its interactions with various targets in the body. Finally, future studies could focus on optimizing the synthesis method of N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide to increase its availability for research purposes.
In conclusion, N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide is a novel compound that has gained attention in scientific research due to its potential therapeutic applications in various fields. Its anti-inflammatory and neuroprotective properties make it a promising candidate for further research in the treatment of cancer, inflammation, and neurodegenerative diseases. However, more research is needed to fully understand its mechanism of action and optimize its synthesis method.
Scientific Research Applications
N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide has been studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurodegenerative diseases. Studies have shown that N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide has anti-inflammatory properties and can inhibit the growth of cancer cells in vitro. Additionally, N-{2-[1-(3-hydroxy-2,2-dimethylpropyl)-1H-imidazol-2-yl]quinolin-6-yl}acetamide has been shown to have neuroprotective effects in animal models of Parkinson's disease.
properties
IUPAC Name |
N-[2-[1-(3-hydroxy-2,2-dimethylpropyl)imidazol-2-yl]quinolin-6-yl]acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O2/c1-13(25)21-15-5-7-16-14(10-15)4-6-17(22-16)18-20-8-9-23(18)11-19(2,3)12-24/h4-10,24H,11-12H2,1-3H3,(H,21,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEMKEXGZRKHTLA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1)N=C(C=C2)C3=NC=CN3CC(C)(C)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-[1-(3-hydroxy-2,2-dimethylpropyl)imidazol-2-yl]quinolin-6-yl]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.